Cas no 73932-27-1 (2-(1H-imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethanol)

2-(1H-imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethanol structure
73932-27-1 structure
Product Name:2-(1H-imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethanol
CAS No:73932-27-1
MF:C17H16N2OS
MW:296.386742591858
CID:1763715
PubChem ID:3057024
Update Time:2025-04-21

2-(1H-imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethanol
    • 2-imidazol-1-yl-1-(2-phenylsulfanylphenyl)ethanol
    • alpha-(o-Phenylthiophenyl)-1-imidazoleethanol
    • 2-(1H-Imidazol-1-yl)-1-[2-(phenylsulfanyl)phenyl]ethan-1-ol
    • DTXSID30995132
    • 73932-27-1
    • 1-Imidazoleethanol, alpha-(o-phenylthiophenyl)-
    • Inchi: 1S/C17H16N2OS/c20-16(12-19-11-10-18-13-19)15-8-4-5-9-17(15)21-14-6-2-1-3-7-14/h1-11,13,16,20H,12H2
    • InChI Key: QJJACIDSXDZUKY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=CC=CC=C1C(CN1C=NC=C1)O

Computed Properties

  • Exact Mass: 296.09833431g/mol
  • Monoisotopic Mass: 296.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.4Ų

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